Cas no 108701-34-4 (1,1,2,3,3,5-hexamethyl-6-nitro-2h-indene)

• Product Name: 1,1,2,3,3,5-hexamethyl-6-nitro-2h-indene
• CAS No: 108701-34-4
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 1186311
• PubChem ID: 19810368
• Update Time: 2025-04-20

1,1,2,3,3,5-hexamethyl-6-nitro-2h-indene Chemical and Physical Properties

Names and Identifiers

• 1,1,2,3,3,5-hexamethyl-6-nitro-2h-indene
• 1,1,2,3,3,5-Hexamethyl-6-nitro-2,3-dihydro-1H-indene
• DTXSID80600204
• 108701-34-4
• LPLMIFZYWGZTRL-UHFFFAOYSA-N
• 1,1,2,3,3,6-HEXAMETHYL-5-NITRO INDANE
• SCHEMBL9418414

• Inchi： 1S/C15H21NO2/c1-9-7-11-12(8-13(9)16(17)18)15(5,6)10(2)14(11,3)4/h7-8,10H,1-6H3
• InChI Key： LPLMIFZYWGZTRL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC2=C(C=1)C(C)(C)C(C)C2(C)C)=O

Computed Properties

• Exact Mass: 247.15733
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14